2-Bromo-1-methoxy-2,3-dihydro-1H-indene

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 2-bromo-1-methoxy-2,3-dihydro-1H-indene
• InChI: InChI=1S/C10H11BrO/c1-12-10-8-5-3-2-4-7(8)6-9(10)11/h2-5,9-10H,6H2,1H3
• InChI Key: SRWWVPVOMXSKQR-UHFFFAOYSA-N
• Canonical SMILES: COC1C(CC2=CC=CC=C12)Br

Description

2-Bromo-1-methoxy-2,3-dihydro-1H-indene is a bicyclic aromatic compound featuring a bromine atom at position 2 and a methoxy group at position 1 of the dihydroindene scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-1-methoxy-2,3-dihydro-1H-indene typically involves the bromination of 1-methoxy-2,3-dihydro-1H-indene. One common method is to react 1-methoxy-2,3-dihydro-1H-indene with bromine in the presence of a solvent such as carbon tetrachloride or chloroform. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

While specific industrial production methods for 2-Bromo-1-methoxy-2,3-dihydro-1H-indene are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, solvent, and bromine concentration, to achieve high yields and purity. Industrial production may also involve continuous flow processes to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-1-methoxy-2,3-dihydro-1H-indene can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction Reactions: The bromine atom can be reduced to form 1-methoxy-2,3-dihydro-1H-indene.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Products depend on the nucleophile used, such as 2-azido-1-methoxy-2,3-dihydro-1H-indene.

Oxidation: Products include 2-bromo-1-methoxy-1-indanone.

Reduction: The major product is 1-methoxy-2,3-dihydro-1H-indene.

Scientific Research Applications

2-Bromo-1-methoxy-2,3-dihydro-1H-indene has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly those targeting neurological pathways.

Material Science: It can be used in the synthesis of polymers and other materials with specific properties.

Biological Studies: The compound is used to study the effects of brominated indenes on biological systems.

Mechanism of Action

The mechanism of action of 2-Bromo-1-methoxy-2,3-dihydro-1H-indene involves its interaction with molecular targets through its bromine and methoxy groups. The bromine atom can participate in halogen bonding, while the methoxy group can engage in hydrogen bonding and other interactions. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key analogs and their properties:

Compound Name	Substituents	Molecular Formula	Key Properties/Activities	References
2-Bromo-2,3-dihydro-1H-indene	Br at C2	C9H9Br	Synthetic intermediate; 76% yield via deaminative bromination
Diaporindenes A–D	Benzodioxan moiety	Varies	Anti-inflammatory (IC50: 4.2–9.0 μM)
4,5,6-Trimethoxy-2,3-dihydro-1H-indene	OMe at C4, C5, C6	C12H14O3	Tubulin polymerization inhibition (78–84% inhibition at 0.1 mM)
4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-one	Br at C4, OMe at C7, ketone	C10H9BrO2	High synthetic utility; available in bulk
6-Bromo-5-methoxy-2,3-dihydro-1H-inden-1-one	Br at C6, OMe at C5, ketone	C10H9BrO2	Lipophilic; used in drug discovery
LY186641 (N-[(4-chlorophenyl)amino]carbonyl-2,3-dihydro-1H-indene-5-sulfonamide)	Sulfonamide group	C16H15ClN2O3S	Phase I clinical trial; methemoglobinemia toxicity

Key Observations:

• Substituent Position : The placement of bromine and methoxy groups significantly alters bioactivity. For example, 4,5,6-trimethoxy derivatives show potent tubulin inhibition, while diaporindenes with benzodioxan moieties exhibit anti-inflammatory effects .
• Electron-Donating Groups : Methoxy groups enhance antiproliferative activity in dihydroindene derivatives, as seen in tubulin inhibitors .
• Lipophilicity : Bromine increases lipophilicity, which improves membrane permeability but may reduce solubility, as observed in tuberculosis drug analogs .

Spectroscopic and Physicochemical Data

• NMR Trends :
  • Protons adjacent to bromine (e.g., H2 in 2-bromo-2,3-dihydro-1H-indene) show splitting patterns (e.g., δ 4.83–4.64 ppm, J = 17.0 Hz) .
  • Methoxy groups typically resonate at δ 3.2–3.5 ppm in ¹H NMR .
• Molecular Weight : Brominated dihydroindenes range from 211.1 g/mol (5-bromo-2-methyl analog) to 241.08 g/mol (6-bromo-5-methoxy ketone) .

Biological Activity

2-Bromo-1-methoxy-2,3-dihydro-1H-indene is a halogenated compound characterized by a bromine atom and a methoxy group attached to a dihydroindene framework. This structure contributes to its unique biological activities, making it of interest in medicinal chemistry and pharmacology. The compound's potential applications include antimicrobial, antifungal, and anticancer properties, primarily attributed to its reactivity and interaction with various biological targets.

• Molecular Formula : C10H11BrO
• CAS Number : 5927-94-6
• Structural Features :
  • Bromine atom enhances reactivity.
  • Methoxy group increases lipid solubility and bioavailability.

The biological activity of 2-bromo-1-methoxy-2,3-dihydro-1H-indene is largely influenced by its halogenated structure. The bromine atom can participate in nucleophilic substitution reactions, while the methoxy group can enhance interactions with biological macromolecules such as proteins and enzymes. This dual functionality allows the compound to modulate enzyme activities and influence signaling pathways within cells .

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities. The following table summarizes key findings related to the biological activity of 2-bromo-1-methoxy-2,3-dihydro-1H-indene:

Activity	Description	Reference
Antimicrobial	Exhibits activity against various bacterial strains due to its halogenated structure.
Antifungal	Demonstrates effectiveness against certain fungal pathogens.
Anticancer	Potential to inhibit cancer cell proliferation; specific mechanisms under investigation.
Enzyme Modulation	Influences activities of enzymes such as cholinesterases, potentially impacting neurodegenerative diseases.

Case Studies

Several studies have investigated the biological effects of related compounds, providing insights into the potential applications of 2-bromo-1-methoxy-2,3-dihydro-1H-indene.

• Cholinesterase Inhibition : A study on indanone derivatives showed that certain related compounds effectively inhibited acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values indicating strong inhibitory effects. This suggests a similar potential for 2-bromo-1-methoxy-2,3-dihydro-1H-indene in neuropharmacology .
• Anticancer Activity : Research on structurally analogous compounds has revealed their ability to induce apoptosis in cancer cell lines. The mechanisms often involve the modulation of signaling pathways related to cell survival and proliferation .
• Antifungal Properties : Compounds with similar halogenated structures have been shown to disrupt fungal cell membranes, leading to increased permeability and cell death. This mechanism may extend to 2-bromo-1-methoxy-2,3-dihydro-1H-indene .